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Compound of Interest

Compound Name: Basketane

CAS No.: 5603-27-0

Cat. No.: B15799688

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the determination of strain energy

in basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane), a highly strained polycyclic

hydrocarbon. The significant molecular strain of basketane, arising from its unique cage-like

structure, is of considerable interest in the fields of organic chemistry, materials science, and

drug development, where molecular stability and reactivity are paramount.

Introduction to Strain in Basketane
Basketane (C₁₀H₁₂) is a saturated polycyclic hydrocarbon with a structure resembling a

basket.[1] Its rigid framework, composed of fused cyclobutane and cyclohexane rings, results in

substantial angle, torsional, and transannular strain.[2] This stored potential energy, known as

strain energy, profoundly influences its physical properties and chemical reactivity, making it

susceptible to rearrangements into less strained isomers.[2] Computational studies estimate

the total strain energy of basketane to be in excess of 100 kcal/mol.[2] For comparison, it is

significantly more strained than norbornane but less so than cubane.[2]
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Quantitative Analysis of Strain Energy
The strain energy of basketane and related compounds has been investigated through both

experimental and computational methods. Direct experimental determination for basketane is

challenging due to its thermal instability.[2] However, data for the closely related compound

basketene, as well as for comparative molecules, provide valuable context.

Compound Method
Strain Energy
(kcal/mol)

Reference

Basketane

General

Computational

Estimate

>100 [2]

Basketene

Experimental

(Combustion

Calorimetry)

110.3 ± 0.5 [3]

MM2/MM3 Calculation
(Compared with

experimental)
[3]

Norbornane 17.2 [2]

Cubane ~159 [2]

Homodesmotic

Reaction (DFT-

B3LYP/6-31G*)

169.13 [4]

Note: High-level computational methods such as W1BD, G-4, CBS-APNO, and CBS-QB3 are

considered the state-of-the-art for accurate strain energy calculations of hydrocarbons, as

demonstrated in studies of numerous strained molecules.[1][5]

Experimental Protocol: Combustion Calorimetry
The experimental determination of the standard enthalpy of formation, from which strain energy

is derived, is typically achieved through combustion calorimetry. Given basketane's volatility

and high strain, a meticulous procedure is required.
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Objective: To determine the enthalpy of combustion of basketane using a bomb calorimeter.

Materials:

Adiabatic bomb calorimeter

High-purity basketane sample

Benzoic acid (standard for calibration)

Oxygen cylinder (high purity)

Fuse wire (e.g., platinum or nickel-chromium)

Crucible (e.g., platinum or silica)

Pellet press

Balance (accurate to ±0.0001 g)

Temperature measuring device (e.g., platinum resistance thermometer)

Deionized water

Methodology:

Calorimeter Calibration:

1. Accurately weigh approximately 1 g of benzoic acid pellet and place it in the crucible.

2. Attach a known length of fuse wire to the electrodes of the bomb head, ensuring it is in

contact with the benzoic acid pellet.

3. Add approximately 1 mL of deionized water to the bottom of the bomb to ensure saturation

of the internal atmosphere with water vapor.

4. Seal the bomb and charge it with high-purity oxygen to a pressure of approximately 30

atm.
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5. Place the bomb in the calorimeter bucket containing a precisely known mass of water.

6. Allow the system to reach thermal equilibrium.

7. Ignite the sample and record the temperature change until a stable final temperature is

reached.

8. Calculate the heat capacity of the calorimeter using the known heat of combustion of

benzoic acid.

Sample Preparation and Combustion (for Basketane):

1. Due to basketane's volatility, it should be handled in a controlled environment to minimize

sublimation losses.

2. Prepare a pellet of a known mass of basketane (approximately 0.5-0.8 g). If pelletizing is

difficult, an alternative is to use a sealed ampoule of known heat of combustion or to

dissolve the sample in a combustible solvent with a known enthalpy of combustion.

3. Place the sample in the crucible.

4. Follow the same procedure as for calibration (steps 1.2 - 1.7) for the combustion of the

basketane sample.

Data Analysis:

1. Correct the observed temperature rise for any heat exchange with the surroundings.

2. Calculate the total heat released during the combustion of basketane.

3. Subtract the heat contributions from the fuse wire and any auxiliary materials (e.g., solvent

or ampoule).

4. Determine the standard enthalpy of combustion (ΔH°c) of basketane per mole.

5. Calculate the standard enthalpy of formation (ΔH°f) of basketane using Hess's law and

the known enthalpies of formation of CO₂ and H₂O.
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6. The strain energy is then calculated by comparing the experimental ΔH°f with a theoretical

strain-free ΔH°f derived from group increment methods.

Computational Protocol: Strain Energy Calculation
via Isodesmic Reactions
Computational chemistry provides a powerful tool for calculating strain energy, with Density

Functional Theory (DFT) offering a good balance of accuracy and computational cost. The use

of isodesmic reactions is a common strategy to minimize errors.

Objective: To calculate the strain energy of basketane using DFT (e.g., B3LYP functional with a

6-31G* basis set) and an isodesmic reaction.

Methodology:

Define an Isodesmic Reaction: Construct a hypothetical, balanced chemical reaction where

the number of each type of bond is conserved on both the reactant and product sides. For

basketane (C₁₀H₁₂), a suitable isodesmic reaction is:

Basketane + 10 CH₄ → 2 CH₃-CH₃ + 8 CH₃-CH₂-CH₃

In this reaction, the number of C-C and C-H bonds of each type (e.g., primary, secondary,

tertiary) is intended to be balanced, though perfect balancing can be challenging for complex

molecules.

Geometry Optimization and Frequency Calculation:

1. Using a quantum chemistry software package (e.g., Gaussian, Spartan), build the 3D

structures of all molecules in the isodesmic reaction (basketane, methane, ethane, and

propane).

2. Perform a geometry optimization for each molecule using the chosen level of theory (e.g.,

B3LYP/6-31G*).

3. Perform a frequency calculation on each optimized structure to confirm that it is a true

energy minimum (i.e., no imaginary frequencies) and to obtain the zero-point vibrational

energy (ZPVE).
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Energy Calculation:

1. For each optimized structure, calculate the total electronic energy (E) and the ZPVE. The

total energy at 0 K is E + ZPVE.

Strain Energy Calculation:

1. Calculate the enthalpy change (ΔH) of the isodesmic reaction at 0 K:

ΔH = [2 * E(ethane) + 8 * E(propane)] - [E(basketane) + 10 * E(methane)]

(Note: Include ZPVE in the total energies)

2. This ΔH represents the strain energy of basketane, as all other components of the

reaction are considered strain-free.

Visualizations
Synthesis of Basketane
The following diagram illustrates a common synthetic route to basketane, starting from

cyclooctatetraene and maleic anhydride.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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